molecular formula C21H17N3O2 B5301418 N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-2-phenylacetamide

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-2-phenylacetamide

Cat. No. B5301418
M. Wt: 343.4 g/mol
InChI Key: ZQMQHILGNZNSJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-2-phenylacetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as OPA-15406 and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

OPA-15406 acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the site where GABA binds. This results in an increase in the activity of the receptor, which can lead to a reduction in anxiety and other neurological effects.
Biochemical and Physiological Effects:
Studies have shown that OPA-15406 has a number of biochemical and physiological effects. One of the most significant effects is its ability to reduce anxiety in animal models. This effect is thought to be due to the compound's ability to enhance the activity of the GABA-A receptor. OPA-15406 has also been shown to have anticonvulsant effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

OPA-15406 has a number of potential advantages for lab experiments. One of the most significant advantages is its high affinity for the GABA-A receptor, which makes it a useful tool for studying the receptor's function. However, there are also some limitations to using OPA-15406 in lab experiments. One of the main limitations is the complexity of its synthesis, which can make it difficult to obtain pure samples of the compound.

Future Directions

There are a number of potential future directions for research involving OPA-15406. One area of research that is currently being explored is the compound's potential as a treatment for anxiety disorders. Other potential areas of research include the study of the compound's effects on other neurological functions, such as memory and learning. Additionally, further research is needed to fully understand the mechanism of action of OPA-15406 and its potential applications in scientific research.

Synthesis Methods

The synthesis of OPA-15406 involves a multi-step process that begins with the formation of the oxazole ring. This is followed by the addition of the pyridine ring and the benzyl group. The final step involves the addition of the phenylacetamide group. The synthesis of OPA-15406 is a complex process that requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

OPA-15406 has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas of research involves the study of the compound's effects on the central nervous system. OPA-15406 has been shown to have a high affinity for the GABA-A receptor, which is involved in the regulation of anxiety and other neurological functions.

properties

IUPAC Name

N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]-2-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N3O2/c25-19(13-15-5-2-1-3-6-15)23-14-16-8-10-17(11-9-16)21-24-20-18(26-21)7-4-12-22-20/h1-12H,13-14H2,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZQMQHILGNZNSJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)benzyl]-2-phenylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.